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Compound of Interest

Compound Name:
6-(Cyclopropylsulfonyl)-2-

methylpyridin-3-amine

CAS No.: 1147558-17-5

Cat. No.: B11889840

Get Quote

Executive Summary: The Chemical Space of
C10H14N2O2S
Target Audience: Medicinal Chemists, Analytical Scientists, and Process Engineers.

The molecular formula C10H14N2O2S (MW: 226.30 g/mol ) represents a critical chemical

space in drug discovery, most notably occupied by 1-(Benzenesulfonyl)piperazine. While often

encountered as a synthetic intermediate or a fragment in Fragment-Based Drug Discovery

(FBDD), this formula also encompasses distinct structural isomers like

-Allyl-

-toluenesulfonylhydrazide, a reagent in radical chemistry.

For the drug development professional, C10H14N2O2S is not merely a set of atoms but a

"privileged scaffold." The arylsulfonyl piperazine moiety is a pharmacophore frequently

embedded in serotonin receptor antagonists (5-HT6), chemokine receptor blockers, and

enzyme inhibitors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11889840#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11889840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a technical deep-dive into the structural identification, synthesis, and

medicinal utility of this entity, distinguishing the medicinal scaffold from the synthetic reagent.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
Before engaging in synthesis or bioassay, the physicochemical baseline must be established to

predict solubility and metabolic stability.

Quantitative Data Summary
Property Value Context

Molecular Formula C₁₀H₁₄N₂O₂S

Molecular Weight 226.30 g/mol
Monoisotopic Mass: 226.0776

Da

Exact Mass 226.0776 Critical for HRMS validation

Degrees of Unsaturation 4
1 Benzene Ring (4) or Ring +

Double Bonds

LogP (Predicted) ~1.1 - 1.7
Moderate lipophilicity; CNS

penetrant potential

Topological Polar Surface Area ~58 Å²
Good oral bioavailability (<140

Å²)

Key Isomer 1 1-(Benzenesulfonyl)piperazine
Medicinal Scaffold (CAS:

14172-55-5)

Key Isomer 2
-Allyl-

-toluenesulfonylhydrazide

Synthetic Reagent

Structural Isomerism: The "Identity Crisis"
In a blind screening context (e.g., metabolite identification), distinguishing isomers is critical.

The two dominant isomers differ fundamentally in topology:
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1-(Benzenesulfonyl)piperazine: A cyclic amine (piperazine) sulfonylated at one nitrogen. The

ring accounts for the degrees of unsaturation alongside the benzene.

-Allyl-

-toluenesulfonylhydrazide: An acyclic hydrazine chain attached to a toluene ring, containing
an allyl alkene group.

Structural Elucidation & Analytical Logic
Diagnostic Decision Tree
The following Graphviz diagram outlines the logic flow for distinguishing the medicinal scaffold

from synthetic byproducts using NMR and MS.
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Unknown Sample
MW: 226.30 | C10H14N2O2S

1H NMR Analysis
(CDCl3 or DMSO-d6)

Check Aliphatic Region
(2.0 - 4.0 ppm)

Two Triplets/Multiplets
~2.9 & 3.0 ppm (8H total)
Indicates Piperazine Ring

Cyclic Amine Pattern

Allylic Signals
~5.0-6.0 ppm (Multiplet)

Indicates Allyl Group

Olefinic Pattern

Check Aromatic Region
(7.0 - 8.0 ppm)

Multiplet (5H)
Monosubstituted Benzene

If Piperazine present

Two Doublets (4H)
Para-substituted (AA'BB')

If Allyl present

IDENTITY CONFIRMED:
1-(Benzenesulfonyl)piperazine

(Medicinal Scaffold)

IDENTITY CONFIRMED:
N-Allyl-p-toluenesulfonylhydrazide

(Synthetic Reagent)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for distinguishing the primary pharmaceutical isomer from

synthetic reagents.
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Mass Spectrometry Fragmentation (ESI-MS/MS)
1-(Benzenesulfonyl)piperazine:

Precursor: [M+H]⁺ = 227.08[1][2]

Major Fragment:m/z 141 (PhSO₂⁺) – Characteristic sulfonyl cleavage.

Minor Fragment:m/z 85 (Piperazine ring fragment).

Isotopic Pattern: Look for the ³⁴S isotope peak at [M+2] with ~4.4% relative abundance. This

confirms the presence of Sulfur, ruling out artifacts like Solriamfetol (C10H14N2O2).

Medicinal Utility: The Piperazine Sulfonamide
Scaffold
The 1-(Benzenesulfonyl)piperazine moiety is not just a random chemical; it is a privileged

structure in GPCR medicinal chemistry.

Mechanism of Action Relevance
Researchers utilize this scaffold to target:

5-HT6 Receptors: Arylsulfonyl piperazines are classic antagonists used to study cognitive

enhancement in Alzheimer's models. The sulfonyl group provides a rigid linker that orients

the basic piperazine nitrogen (protonated at physiological pH) to interact with Aspartate

residues in the receptor binding pocket.

Chemokine Receptors (CCR): Modifications on the benzene ring allow for tuning selectivity

against CCR antagonists.

Biological Pathway Integration
The following diagram illustrates how this scaffold integrates into the serotonin signaling

blockade.
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C10H14N2O2S Scaffold
(Arylsulfonyl Piperazine)
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Figure 2: Pharmacological intervention of the arylsulfonyl piperazine scaffold in 5-HT6 signaling

pathways.

Experimental Protocol: Synthesis of 1-
(Benzenesulfonyl)piperazine
For researchers requiring this standard for metabolic studies or library synthesis, the following

protocol ensures high purity and yield.

Reaction Scheme
Reagents: Piperazine (anhydrous), Benzenesulfonyl chloride, Dichloromethane (DCM),

Triethylamine (TEA). Mechanism: Nucleophilic attack of the secondary amine on the sulfonyl

sulfur, followed by elimination of chloride.

Step-by-Step Methodology
Preparation:

Dissolve Piperazine (4.0 eq, excess is crucial to prevent bis-sulfonylation) in anhydrous

DCM (10 mL/g).

Cool the solution to 0°C in an ice bath.

Add Triethylamine (1.2 eq) as a proton scavenger.

Addition:

Dissolve Benzenesulfonyl chloride (1.0 eq) in a small volume of DCM.

Add dropwise to the piperazine solution over 30 minutes. Note: Slow addition favors

mono-substitution.
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Reaction & Workup:

Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (System:

10% MeOH in DCM).

Wash 1: Water (removes TEA salts and excess piperazine).

Wash 2: Brine.

Drying: Dry organic layer over anhydrous Na₂SO₄.

Purification (Critical Step):

Evaporate solvent.

If bis-sulfonylated byproduct is present (higher Rf), recrystallize from Ethanol/Water.

Yield Expectation: 85-90%.

Validation:

Run HPLC. Peak purity should be >98% at 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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